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Compound of Interest

Compound Name: 3-(3-Methylphenyl)propionic acid

Cat. No.: B042953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical characteristics of 3-m-

Tolylpropanoic acid, with a particular focus on its melting point. The information is presented in

a structured format to facilitate its use in research and development settings.

Core Physical Properties
3-m-Tolylpropanoic acid, also known as 3-(3-Methylphenyl)propanoic acid, is a solid organic

compound. Its fundamental physical and chemical properties are summarized in the table

below.

Property Value Source

Molecular Formula C10H12O2

Molecular Weight 164.20 g/mol

Appearance

White crystalline powder or

fused solid, Off-White to Pale

Yellow Solid

[1]

Melting Point
37.5-46.5 °C, 39-42 °C (lit.),

42-44 °C
[1][2][3]
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Melting Point Determination: Experimental Protocol
The melting point of a solid organic compound is a critical physical property for identification

and purity assessment. The following is a detailed methodology for its determination using the

capillary tube method.

Apparatus:

Melting point apparatus or Thiele tube setup

Glass capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of the 3-m-Tolylpropanoic acid sample is finely ground

into a powder using a mortar and pestle.[4]

Capillary Tube Packing: The open end of a glass capillary tube is dipped into the powdered

sample. The tube is then gently tapped on a hard surface to pack the sample into the sealed

end, aiming for a sample height of 1-3 mm.[4][5]

Apparatus Setup:

Melting Point Apparatus: The packed capillary tube is inserted into the sample holder of

the melting point apparatus, and the thermometer is placed in its designated port.[6]

Thiele Tube: The capillary tube is attached to a thermometer using a rubber band or

thread, ensuring the sample is aligned with the thermometer bulb. The assembly is then

immersed in the oil of the Thiele tube.[5]

Heating: The apparatus is heated at a controlled rate. An initial rapid heating can be

employed to approach the expected melting point, followed by a slower heating rate of
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approximately 1-2 °C per minute near the melting range to ensure accuracy.[4][6]

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire sample

becomes a clear liquid is recorded as the end of the melting range.[4][7]

Purity Assessment: A sharp melting point range of 0.5-1.0°C is indicative of a pure

compound. Impurities will typically cause a depression and broadening of the melting point

range.

Experimental Workflow
The following diagram illustrates the general workflow for the determination of the melting point

of an organic solid.

Sample Preparation
(Grind to fine powder)

Capillary Tube Packing
(1-3 mm sample height)

Apparatus Setup
(Melting point apparatus or Thiele tube)

Controlled Heating
(Initial rapid heating, then 1-2 °C/min)

Observation
(Note start and end of melting)

Data Recording
(Record melting point range)
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Caption: Workflow for Melting Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b042953?utm_src=pdf-body-img
https://www.benchchem.com/product/b042953?utm_src=pdf-custom-synthesis
https://www.thermofisher.com/order/catalog/product/H34395.06
https://www.thermofisher.com/order/catalog/product/H34395.06
https://m.chemicalbook.com/ProductChemicalPropertiesCB3380385_EN.htm
https://www.jk-sci.com/products/a01465259
https://m.youtube.com/watch?v=lUaXqShBoZ4
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.jove.com/v/10356/melting-point-determination-of-solid-organic-compounds
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.benchchem.com/product/b042953#3-m-tolylpropanoic-acid-physical-characteristics-and-melting-point
https://www.benchchem.com/product/b042953#3-m-tolylpropanoic-acid-physical-characteristics-and-melting-point
https://www.benchchem.com/product/b042953#3-m-tolylpropanoic-acid-physical-characteristics-and-melting-point
https://www.benchchem.com/product/b042953#3-m-tolylpropanoic-acid-physical-characteristics-and-melting-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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